Journal Name:International Journal of Plasticity
Journal ISSN:0749-6419
IF:8.5
Journal Website:http://www.journals.elsevier.com/international-journal-of-plasticity/
Year of Origin:0
Publisher:Elsevier Ltd
Number of Articles Per Year:145
Publishing Cycle:Monthly
OA or Not:Not
International Journal of Plasticity ( IF 8.5 ) Pub Date: 2023-06-02 , DOI:
10.1142/s2010324723400088
The influence of iron non-stoichiometry variation on structural, magnetic and dielectric properties in Cobalt ferrite is reported. Cobalt ferrite with compositional formula CoFe2±xO4 (x=0, ±0.02) was prepared through sol-gel synthesis route and sintered at 900oC/2h. X-ray diffraction confirms the phase evolution of ferrite with additional impurities belonging to α-Fe2O3 phase and this additional phase disappears for iron deficient sample. The (311) peak shifts towards lower angle for the excess iron sample, whereas it shifts towards higher angle for iron deficient one, confirming the variation in the iron non-stoichiometry. Raman data substantiate the presence of vibrational bands assigned to metal ions in the cobalt ferrites. Change in the peak intensities and peak angle in Raman spectra clearly suggests the movement of cations among octahedral and tetrahedral sites leading to dilution of magnetic character of the samples. Saturation magnetization drastically drops by ∼20% for iron rich and deficient samples but an improvement in coercivity for the iron deficient cobalt ferrite clearly hints the role of anisotropy. A change in dielectric constant value further alludes to the change of iron ions in different valency states.
International Journal of Plasticity ( IF 8.5 ) Pub Date: 2022-11-08 , DOI:
10.1142/s2010324722500242
Spin caloritronic devices, multifunctional devices combining spintronics and caloritronic, are crucial for the sustainable development of humans. A novel spin caloritronic device is presented using anthraquinone-based molecular sandwiched among two semi-infinite zigzag graphene nanoribbons containing asymmetrical edge hydrogenation electrodes. We demonstrate that the temperature gradient between the right and the left electrodes can generate spin-up and spin-down currents flowing in opposite orientations. Besides, the mentioned currents possess approximately the same magnitudes, indicating a nearly nondissipative spin Seebeck effect. We also find that these currents are significantly dissimilar for the redox reactions and force at different temperature gradients, demonstrating that the developed system can provide acceptable switching action. The obtained results reflect that the redox reactions and force can control the spin Seebeck effect.
International Journal of Plasticity ( IF 8.5 ) Pub Date: 2022-09-24 , DOI:
10.1142/s2010324722500217
Amorphous FexNi80−xB12Si8 alloys (x=0.10 to 16) were fabricated by employing wheel melt spinning process. Measurements of magnetization were made over temperature range of 4.20–360K and with an applied magnetic field up to 160kOe. By making a substitution Ni by Fe, the TC (Curie temperature) was actually discovered to rise. The spin wave (SW) theory was used to examine the magnetism at low temperatures. At low temperatures (4.20K), magnetization curves were found to obey Bloch’s T3∕2 law. Certain important parameters were determined, such as the constant D (SW stiffness) and the distance between interatomic transition metals (rTM−TM) for the different compositions. We employed the law of approach to magnetic saturation to obtain some important parameters, including a random magnetic anisotropy constant (KL) and then the anisotropy local correlation length. So, it’s worth noting that as Fe concentration rises, the exchange constants, random magnetic anisotropy constant (KL), and also the ferromagnetic correlation (Rf) rise.
International Journal of Plasticity ( IF 8.5 ) Pub Date: 2023-01-18 , DOI:
10.1142/s2010324723500017
A theoretical formalism for calculating the bulk and surface spin modes in Heisenberg semi-infinite lattices is presented on a ferromagnetic cubic network of spins, coupled via nearest and next-nearest neighbors exchange interactions. The magnetic surface can be considered as semi-infinite slabs at the end of the bulk structures. The breakdown of translation symmetry, in the normal direction of the surface, gives rise to localized spin wave modes in its neighborhood. The localized magnon spectrum is derived as elements of a Landauer-type scattering matrix, in the three cubic lattices sc, bcc and fcc. The magnon properties are simulated and determined numerically for each cubic lattice by using the matching technique. The observed fluctuations in the numerical results demonstrate the interference magnon effects between scattered spinwaves and the localized magnon states, generated by the surface region with characteristic Fano resonances. In cubic leads, the localized surface spin states are sensitive to the local magnetic coupling and the incident direction in the surface boundary. In this contribution, the normalized energy of spinwaves arising from the absence of translation symmetry is analyzed for each cubic system as a function of the exchange integral parameters. This addresses the dependence of the surface magnon on the different possibilities of the of the exchange parameters variation from softening to hardening in the neighborhood of the surface region.
International Journal of Plasticity ( IF 8.5 ) Pub Date: 2023-02-27 , DOI:
10.1142/s2010324723400027
Basically, this study was carried out in the context of the development of ferrogel-based biocompatible soft tissue implants, in particular, for the needs of regenerative medicine and replacement therapy. The magneto-deformation effect (MDE) of ferrogels (FGs) and the possibility of its visualization with the use of medical ultrasound were in the focus of this work. The aim of this investigation was addressed to search a possible relationship between the extent of MDE and the intensity of the reflected echo signal at the gel/water interface and in the gel interior. Cylindrical FGs ∼12mm in diameter and ∼7mm in height based on polyacrylamide (PAAm) with interpenetrating physical network of natural polysaccharide (Guar) filled with 200–300nm Fe3O4 magnetic microparticles (MPs) with weight fraction of 12% or 23% were investigated. MDE was studied using an ultrasonic medical device Sonoline Adara (Siemens, Germany), and estimated by the relative compression of FGs after application the constant gradient magnetic field (MF) up to 500 Oe by an electromagnet. Viscoelastic and acoustic properties of FGs in the absence of the application of an MF were determined as well. It was found that an increase of the weight fraction of MPs in FGs resulted in the significant increase of the ferrogel’s density, the elastic storage modulus, the loss modulus, the acoustic impedance, the reflection coefficient and some decrease of the ultrasonic velocity in FGs. At a given MPs concentration, the MDE in FGs was increased according to a quadratic law with the gradual increase of MF strength. The growth of MDE in FGs accompanies by an increase in the intensity of the reflected echo signal both from the gel/water interface and from the interior of the FGs. The obtained results are discussed from the viewpoint of the effects of MPs on the interaction of an ultrasonic wave with the structure of FGs in the course of MF application.
International Journal of Plasticity ( IF 8.5 ) Pub Date: 2023-02-27 , DOI:
10.1142/s2010324723500054
By using a Monte Carlo simulation, we have studied the effects on the multilayer transition and magnetic properties of the crystal field D∕J2, the four-spin coupling J4∕J2 and RKKY interaction in the spin-1 Ashkin–Teller (AT) model of a system composed of two magnetic multi-layer materials, of various thicknesses, separated by a nonmagnetic spacer of thickness M. By varying the strength of J4∕J2, we have obtained a new partially ordered phase 〈σS〉, for different values of D∕J2. We have established a rich phase diagram with first and second-order phase transitions with tricritical points. It is shown that the transition temperature of both magnetic blocks depends strongly on the thickness of the magnetic layers N, as well as J4∕J2 and D∕J2. There exists a critical thickness of the magnetic layers NL above which the multilayer blocks undergo a transition separately at different temperatures, for a high value of J4∕J2 and D∕J2. Besides, the critical exponents are computed.
International Journal of Plasticity ( IF 8.5 ) Pub Date: 2022-12-20 , DOI:
10.1142/s201032472250028x
In this paper, the synthesis and characterization (structural, dielectric, electrical and optical) of a double perovskite, BaSrZrMnO6 (BSZMO), by a conventional solid-state reaction route are reported. The sample has an orthorhombic crystal symmetry with an average crystallite size of 40.7nm and a micro-lattice strain of 0.226%. A microstructural and compositional analysis was presented by using a scanning electron microscope (SEM) and energy dispersive x-ray analysis (EDX), respectively. Grains are well-grown and distributed uniformly through well-defined grain boundaries on the sample surface to enhance physical properties. EDX analysis confirms the presence of all constituent elements and is well-supported by the Raman study. The analysis of the UV–Visible spectrum reveals an energy bandgap of 2.1eV, suitable for photovoltaic applications. The study of dielectric properties as a function of temperature and frequency reveals a Maxwell–Wagner type of dispersion and explores possible applications in energy storage devices. The discussion on the impedance spectroscopy supports the negative temperature coefficient of resistance (NTCR) character whereas the modulus study suggests a non-Debye type of relaxation in the sample. The study of AC conductivity confirms a thermally activated relaxation process. Both Nyquist and Cole–Cole plots support the semiconducting nature of the sample. The study of resistance versus temperature (R∼T) supports NTC thermistor character for temperature sensor applications. The analysis of the P-E loop reveals the possibility of the ferroelectrics’ character.
International Journal of Plasticity ( IF 8.5 ) Pub Date: 2022-10-10 , DOI:
10.1142/s2010324722500230
In this paper, the synthesis (solid-state reaction) and characterization (structural, dielectric, electrical, and optical) of the (BiFeO3)0.5–(CaTiO3)0.5 (BFCTO) are reported. The structural analysis suggests a distorted rhombohedral crystal symmetry (#R-3m) with average crystallite of 93.2nm and lattice strain of 0.105%. The scanning electron microscopy (SEM) and energy dispersive microstructural analysis X-ray (EDAX) analyses suggest that the grains are uniformly distributed with well-defined grain boundaries and the presence of all constituent elements, respectively. The average grain size is about (4.1±0.3)μm as calculated from the ImageJ software. Both the temperature and the frequency-dependent dielectric study predict high dielectric constant of 9000 at 1kHz, low dielectric loss, the phase transition from ferroelectric to paraelectric at 410∘C, and negative temperature coefficient of resistance (NTCR) character. The impedance spectroscopy provides the effect of grains and grain boundaries on the conductivity mechanism and exhibits the non-Debye type of relaxation. The decreasing radius of semicircular arcs with temperature in both Nyquist and Cole–Cole plots supports the NTCR and thermally activated conduction mechanism. The polarization–electric field (P–E) loop study confirms the ferroelectric character of the sample. The study of the I–V plot suggests the leakage current in the mA range and ohmic conducting nature. The Fourier transform infrared spectroscopy (FTIR) spectrum suggests the presence of all constituent elements, whereas the bandgap energy from UV–Visible study is about 1.43eV, which is useful in photovoltaic applications.
International Journal of Plasticity ( IF 8.5 ) Pub Date: 2023-04-27 , DOI:
10.1142/s2010324723400064
We present results of magneto-optical investigations of (CoFeZr)x(Al2O3)100−x film nanocomposites in transverse Kerr effect (TKE) geometry in the spectral range 0.5–4.0eV and magnetic field up to 3.0kOe. Nanocomposites were deposited onto a glass-ceramic substrate by ion-beam sputtering. The TKE response at room temperature strongly depends on the wavelength of light, applied magnetic field H and the volume metallic fraction. From the analysis of the field dependences of TKE at different wavelengths, it follows that in the as-deposited samples, the interaction between nanoparticles at x<30at.% is small and the nanocomposite is an ensemble of superparamagnetic particles; as x increases to 32at.%, a superspinglass-type state arises, then, in the vicinity of 34at.%, along with individual superparamagnetic particles, superferromagnetic regions appear. Long-range ferromagnetic order arises at concentrations x less than the percolation threshold for conductivity xper=42.6at.%. In the presence of two different magnetic states in the samples, TKE is not proportional to the magnetization. Both the field dependences at near-infrared region and the spectral dependences of TKE change significantly after annealing of the samples, while the changes in the field dependences of the magnetization are almost imperceptibly.
International Journal of Plasticity ( IF 8.5 ) Pub Date: 2023-04-08 , DOI:
10.1142/s2010324723400052
Using Monte Carlo simulation and mean field approximation, we studied the magnetic properties of spin-3/2 chain with hexagonal spin-1/2 shell and negative core-shell exchange coupling. The obtained results show that the spins 3/2 in the core have an important influence on the magnetic behavior of the system such as the appearance of compensation temperatures as well as first- and second-order phase transitions. Moreover, we investigated the effects of exchange interactions and anisotropy on the phase diagrams of the system.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
工程技术1区 | ENGINEERING, MECHANICAL 工程:机械1区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
23.10 | 122 | Science Citation Index Science Citation Index Expanded | Not |
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